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Compound of Interest

Compound Name: 2,5-Diaminobenzamide

Cat. No.: B14656821 Get Quote

Disclaimer: Information regarding the specific chemical 2,5-Diaminobenzamide, including a

dedicated Safety Data Sheet (SDS), is not readily available in public databases. This guide

provides a detailed safety and handling overview for the closely related compound, 2-

Aminobenzamide (CAS No. 88-68-6), also known as Anthranilamide. Researchers and

professionals should interpret this data with caution and use it as a surrogate for preliminary

safety assessments, recognizing that the toxicological and physical properties of 2,5-
Diaminobenzamide may differ.

This technical guide is intended for researchers, scientists, and drug development

professionals, offering a comprehensive overview of the safety, handling, and emergency

protocols for 2-Aminobenzamide.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for 2-Aminobenzamide, compiled

from various safety data sheets.

Table 1: Physical and Chemical Properties of 2-Aminobenzamide
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Property Value Reference

CAS Number 88-68-6 [1]

Molecular Formula C₇H₈N₂O [2]

Molecular Weight 136.15 g/mol [3]

Appearance Light brown crystalline powder [4]

Melting Point 108 - 114 °C [2]

Flash Point 198 °C / 388.4 °F [1][5]

Autoignition Temperature 590 °C / 1094 °F [1][5]

Solubility Soluble in water [6]

Vapor Pressure 2.63E-05 mm Hg [4]

Table 2: Toxicological Data for 2-Aminobenzamide

Endpoint Value Species Reference

Acute Inhalation

Toxicity (LC50)
> 5.4 mg/L Rat (4 h) [5]

Note: Comprehensive acute oral and dermal toxicity data (LD50) is not consistently available

across the reviewed safety data sheets.

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Aminobenzamide is classified as follows:

Table 3: GHS Hazard Classification for 2-Aminobenzamide
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Hazard Class Category Hazard Statement

Serious Eye Damage/Eye

Irritation
1 / 2A

H318: Causes serious eye

damage / H319: Causes

serious eye irritation

Skin Irritation 2 H315: Causes skin irritation

Experimental Protocols: First-Aid and Emergency
Procedures
In the context of a safety data sheet, the "experimental protocols" translate to established

procedures for responding to accidental exposure or release. The following are the

recommended first-aid measures for 2-Aminobenzamide.[1][7]

Eye Contact:

Immediately rinse eyes cautiously with plenty of water for at least 15 minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

Immediately call a POISON CENTER or doctor/physician.

Skin Contact:

Take off immediately all contaminated clothing.

Wash off immediately with soap and plenty of water.

If skin irritation occurs, get medical advice/attention.

Wash contaminated clothing before reuse.

Inhalation:

Remove the person from exposure to fresh air and keep them comfortable for breathing.

If not breathing, give artificial respiration.
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If you feel unwell, get medical advice/attention.

Ingestion:

Clean the mouth with water.

Do NOT induce vomiting unless directed to do so by medical personnel.

Get medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or chemical

foam.[1][5]

Specific Hazards: Keep product and empty containers away from heat and sources of

ignition.[1][5]

Hazardous Combustion Products: Nitrogen oxides (NOx), carbon monoxide (CO), and

carbon dioxide (CO₂).[1][5]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (pressure-

demand, MSHA/NIOSH approved or equivalent) and full protective gear.[1][5]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is paramount to ensure laboratory

safety.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[1]

Avoid contact with skin and eyes.[1]

Do not breathe dust.[1]

Use only in a well-ventilated area or under a fume hood.
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Wash hands thoroughly after handling.[8]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][5]

Store away from strong oxidizing agents.[1]

Visualizing Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of a hazardous

chemical powder like 2-Aminobenzamide.
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Caption: A workflow for the safe handling of hazardous chemical powders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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